Cas no 383130-37-8 (2-(1,3-Benzodioxol-5-yl)-azepane)

• Product Name: 2-(1,3-Benzodioxol-5-yl)-azepane
• CAS No: 383130-37-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD02663793
• CID: 298495
• PubChem ID: 3399709
• Update Time: 2025-07-18

2-(1,3-Benzodioxol-5-yl)-azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,2-(1,3-benzodioxol-5-yl)hexahydro-
• 2-(1,3-BENZODIOXOL-5-YL)-AZEPANE
• 2-(1,3-Benzodioxol-5-yl)azepan
• 2-(1,3-Benzodioxol-5-yl)azepane
• LogP
• 2-(2H-1,3-benzodioxol-5-yl)azepane
• DTXSID00392134
• 2-(Benzo[d][1,3]dioxol-5-yl)azepane
• AKOS005257199
• MFCD02663793
• 383130-37-8
• 2-(1,3-Benzodioxol-5-yl)-azepane

• MDL： MFCD02663793
• Inchi： 1S/C13H17NO2/c1-2-4-11(14-7-3-1)10-5-6-12-13(8-10)16-9-15-12/h5-6,8,11,14H,1-4,7,9H2
• InChI Key： WYMGDSKJVNFXPB-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1CCCCCN1

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.121
• Boiling Point: 331.8°Cat760mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.542
• PSA: 30.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(1,3-Benzodioxol-5-yl)-azepane

2-(1,3-Benzodioxol-5-yl)-azepane: A Comprehensive Overview

2-(1,3-Benzodioxol-5-yl)-azepane, with the CAS number 383130-37-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole moiety and an azepane ring. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The benzodioxole moiety is a common structural motif found in various natural and synthetic compounds, known for its ability to modulate biological processes. In the context of 2-(1,3-Benzodioxol-5-yl)-azepane, this moiety is believed to play a crucial role in its interactions with specific receptors and enzymes. The azepane ring, on the other hand, provides additional conformational flexibility and stability, which are essential for optimizing the compound's pharmacological properties.

Recent research has highlighted the potential of 2-(1,3-Benzodioxol-5-yl)-azepane as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent activity against a variety of biological targets, including serotonin receptors and monoamine oxidase (MAO). These findings suggest that 2-(1,3-Benzodioxol-5-yl)-azepane could be a valuable candidate for the treatment of neurological disorders such as depression and anxiety.

In addition to its potential therapeutic applications, 2-(1,3-Benzodioxol-5-yl)-azepane has also been investigated for its use in chemical biology research. Its ability to selectively modulate specific receptors and enzymes makes it a useful tool for studying the underlying mechanisms of various biological processes. For instance, researchers have utilized this compound to investigate the role of serotonin receptors in mood regulation and cognitive function.

The synthesis of 2-(1,3-Benzodioxol-5-yl)-azepane has been optimized through various methods, including multistep organic synthesis and catalytic reactions. These synthetic routes have been designed to improve yield, purity, and scalability, making it feasible for large-scale production. The availability of high-purity 2-(1,3-Benzodioxol-5-yl)-azepane is crucial for both academic research and industrial applications.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 2-(1,3-Benzodioxol-5-yl)-azepane. Preclinical data indicate that this compound exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to ensure its long-term safety and efficacy.

The pharmacokinetic properties of 2-(1,3-Benzodioxol-5-yl)-azepane have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

In conclusion, 2-(1,3-Benzodioxol-5-yl)-azepane (CAS number 383130-37-8) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.